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Compound of Interest

Compound Name: 6-Hydroxy-5-decanone

Cat. No.: B1585476 Get Quote

An In-Depth Guide to Personal Protective Equipment for Handling 6-Hydroxy-5-decanone

Hazard Assessment: Understanding 6-Hydroxy-5-
decanone
A thorough understanding of a chemical's properties is the foundation of any safety protocol.

While detailed toxicological data for 6-Hydroxy-5-decanone is not extensively documented, a

robust hazard assessment can be constructed by examining its chemical structure and the

known properties of analogous hydroxy-ketones.

Chemical Profile: 6-Hydroxy-5-decanone is a bifunctional molecule containing both a ketone

and a secondary alcohol functional group.[1][2] This structure dictates its physical and chemical

behavior, including its potential hazards.
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Property Value Source

CAS Number 6540-98-3 [3]

Molecular Formula C₁₀H₂₀O₂ [1]

Molecular Weight 172.26 g/mol [1]

Boiling Point (est.) 213.25 °C @ 760 mm Hg [4]

Flash Point (est.) 84.90 °C (185.00 °F) [4]

logP (o/w) (est.) 2.758 [4]

Water Solubility (est.) 1,210 mg/L @ 25 °C [4]

Inferred Hazards: Given the absence of a specific GHS classification in available databases,

we must infer potential hazards from similar compounds and functional group analysis.[4]

Skin and Eye Irritation: Ketones and alcohols can be irritating to the skin and eyes upon

contact. Safety data sheets for similar hydroxy-ketones list skin and eye irritation as primary

hazards.[5] Prolonged contact may cause dryness or dermatitis.

Respiratory Tract Irritation: Vapors or aerosols may cause respiratory irritation.[5] While the

vapor pressure is estimated to be low, heating the substance or generating aerosols will

increase the inhalation risk.[4]

Flammability: With an estimated flash point of 84.90 °C, 6-Hydroxy-5-decanone is a

combustible liquid.[4] It does not pose a fire hazard at standard room temperature but must

be kept away from ignition sources, especially when heated.

The Core of Protection: Selecting the Right PPE
The selection of Personal Protective Equipment (PPE) is not a one-size-fits-all decision. It is a

risk-based process that directly addresses the potential routes of exposure: dermal (skin),

ocular (eyes), and inhalation (respiratory).

Hand Protection: The First Line of Defense
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The primary risk during the handling of liquid chemicals is skin contact. The choice of glove

material is critical and must be based on chemical compatibility.

For Ketones: Standard nitrile or latex gloves offer minimal protection against many organic

solvents and are not recommended for prolonged contact with ketones.[6]

Recommended Gloves: For ketones, gloves made from butyl rubber are a reliable choice.[7]

For superior protection against a broad range of solvents, including ketones like MEK and

acetone, specialized ketone-resistant gauntlets, often constructed from unique formulations

or PVA (Polyvinyl Alcohol) coatings, are recommended.[8][9][10][11]

Protocol for Glove Selection and Use:

Consult Glove Manufacturer Charts: Always verify the specific breakthrough time and

permeation rate of your chosen glove for ketones or similar solvents.

Inspect Before Use: Check for any signs of degradation, punctures, or tears.

Donning: Ensure hands are clean and dry before putting on gloves.

Doffing: Remove gloves without touching the outer contaminated surface with bare skin.

Disposal: Dispose of used gloves in the designated hazardous waste container. Never reuse

disposable gloves.

Eye and Face Protection: Shielding from Splashes and
Vapors

Minimum Requirement: At all times when handling 6-Hydroxy-5-decanone, ANSI Z87.1-

compliant safety glasses with side shields are mandatory.

Enhanced Protection: When there is a risk of splashing (e.g., during transfers, reactions, or

heating), chemical splash goggles are required.

Maximum Protection: For large-volume transfers or operations with a significant splash or

aerosolization risk, a face shield should be worn in conjunction with chemical splash

goggles.[7]
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Body Protection and Respiratory Safety
Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned to protect skin

and clothing.

Respiratory Protection: Under standard laboratory conditions with adequate engineering

controls (i.e., a certified chemical fume hood), respiratory protection is typically not required.

If work must be performed outside of a fume hood where vapors or aerosols could be

generated, a risk assessment must be conducted by your institution's Environmental Health

& Safety (EHS) department to determine the appropriate NIOSH-approved respirator.[12]

The following diagram outlines the decision-making process for selecting appropriate PPE.
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1. Hazard Assessment

2. PPE Selection

3. Verification & Use

Start: Handling
6-Hydroxy-5-decanone

Assess Task:
Scale, Temperature,

Potential for Splash/Aerosol

Hand Protection:
Ketone-Resistant Gloves
(e.g., Butyl, PVA-coated)

Eye/Face Protection:
Safety Goggles (minimum)
+ Face Shield (splash risk)

Body Protection:
Flame-Resistant Lab Coat

Respiratory Protection:
Work in Fume Hood.

Consult EHS if not possible.

Inspect PPE
Before Each Use

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for 6-Hydroxy-5-decanone.

Operational and Disposal Plans
Safe handling extends beyond PPE. It encompasses the entire lifecycle of the chemical in the

laboratory, from receipt to disposal.

Step-by-Step Handling Protocol
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Preparation: Designate a work area within a certified chemical fume hood. Ensure an

eyewash station and safety shower are accessible and unobstructed.

Pre-Task PPE Check: Don all required PPE as determined in the previous section.

Chemical Transfer: When transferring the chemical, perform the action slowly and carefully

to minimize splashing. Use a funnel for transfers into containers with narrow openings. Keep

containers closed when not in use.[13]

Heating: If the procedure requires heating, use a controlled heating source like a mantle or

water bath. Avoid open flames. Ensure the setup is secure and allows for proper ventilation

of any vapors.

Post-Handling: After completing the task, wipe down the work area with an appropriate

solvent. Remove PPE in the correct order (gloves last) and wash hands thoroughly with soap

and water.

Disposal Plan: A Commitment to Safety and Compliance
Chemical waste disposal is strictly regulated. Never dispose of 6-Hydroxy-5-decanone down

the drain.[13]

Waste Segregation: Segregate waste containing 6-Hydroxy-5-decanone into a dedicated,

properly labeled hazardous waste container. The container should be compatible with

organic solvents and have a secure, tight-fitting lid.

Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name

"6-Hydroxy-5-decanone," and an approximate concentration and volume.

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory. This area should be in a secondary containment bin and away from incompatible

chemicals.

Pickup: Contact your institution's EHS department to arrange for the pickup and disposal of

the hazardous waste. Follow all institutional and local regulations for chemical waste

management.[12][14]
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The following diagram illustrates the complete handling-to-disposal lifecycle.

1. Preparation

2. Handling

3. Disposal

Work in Fume Hood
Verify Safety Equipment

Don Appropriate PPE

Perform Experiment
(Transfer, Reaction, etc.)

Decontaminate Work Area

Segregate Waste into
Labeled Container

Store Waste in
Satellite Accumulation Area

Arrange EHS Pickup

End of Process

Click to download full resolution via product page
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Caption: Safe handling and disposal workflow for 6-Hydroxy-5-decanone.

By integrating this expert-driven guidance into your laboratory's standard operating procedures,

you build a self-validating system of safety and compliance. This commitment not only protects

researchers but also ensures the integrity of your scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 6-Hydroxy-
5-decanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585476#personal-protective-equipment-for-
handling-6-hydroxy-5-decanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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